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Compound of Interest

Compound Name: EOAI3402143

Cat. No.: B607332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EOAI3402143, also known as G9, is a potent and covalent inhibitor of deubiquitinases (DUBs),

demonstrating significant activity against Ubiquitin-Specific Protease 9X (USP9X), USP24, and

USP5.[1][2][3][4] Its ability to induce apoptosis in tumor cells has positioned it as a compound

of interest in cancer research and drug development.[2][3] EOAI3402143 has been shown to

suppress tumor growth in various cancer models, including melanoma and multiple myeloma.

[4][5] These application notes provide detailed information on the solubility of EOAI3402143 in

Dimethyl Sulfoxide (DMSO), protocols for its preparation and use in experimental settings, and

an overview of its mechanism of action.

Solubility Data
The solubility of EOAI3402143 in DMSO varies across different suppliers, which may be

attributable to slight batch-to-batch variations.[6] It is crucial to use fresh, anhydrous DMSO for

optimal dissolution, as the solvent is hygroscopic and absorbed moisture can significantly

reduce the solubility of the compound.[1][2] Sonication may be required to achieve complete

dissolution.[1][7]
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Supplier
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 50 mg/mL[1][7] 99.32 mM[1][7]
Ultrasonic treatment is

needed.[1][7]

Selleck Chemicals 100 mg/mL[2][6] 198.64 mM[2][6]
Use fresh DMSO.[2]

[6]

ProbeChem Not specified 10 mM[3][8]

Cayman Chemical 1-10 mg/mL[4] Not specified
Described as

"Sparingly soluble".[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro cell-based assays.

Materials:

EOAI3402143 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Calculate the required mass: Based on the molecular weight of EOAI3402143 (503.42 g/mol

), calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL of a

10 mM stock, 5.03 mg of EOAI3402143 is required.
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Weigh the compound: Carefully weigh the calculated amount of EOAI3402143 powder and

place it in a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the solution vigorously. If the compound does not fully

dissolve, use a sonicator for 5-10 minutes to aid dissolution.[1][7] Visually inspect the

solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one year or at -80°C for up to two years.[1][7]

Protocol 2: Preparation of Formulations for In Vivo
Studies
For in vivo experiments, EOAI3402143 is typically administered in a vehicle solution. Below are

common formulations. It is essential to first prepare a concentrated stock solution in DMSO.

Formulation A: DMSO/PEG300/Tween-80/Saline

This formulation results in a clear solution suitable for injection.[1][7]

Materials:

EOAI3402143 stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1][7]

Prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline solution.

For a 1 mL final volume, start with 100 µL of a 25 mg/mL EOAI3402143 stock solution in

DMSO.
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Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach the final volume of 1 mL and mix.

The prepared solution should be used immediately for optimal results.[2][6]

Formulation B: DMSO/Corn Oil

This formulation also yields a clear solution.[1][7]

Materials:

EOAI3402143 stock solution in DMSO (e.g., 25 mg/mL)

Corn oil

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1][7]

Prepare a 10% DMSO and 90% corn oil solution.

For a 1 mL final volume, add 100 µL of a 25 mg/mL EOAI3402143 stock solution in DMSO to

900 µL of corn oil.

Mix thoroughly until a clear solution is obtained.

This solution should be used fresh. If continuous dosing for more than two weeks is planned,

this formulation should be used with caution.[1]

Mechanism of Action & Signaling Pathway
EOAI3402143 exerts its biological effects by inhibiting the activity of several deubiquitinases,

primarily USP9X, USP24, and USP5.[9] These enzymes are responsible for removing ubiquitin

chains from target proteins, thereby preventing their degradation by the proteasome. By

inhibiting these DUBs, EOAI3402143 leads to the accumulation of ubiquitinated proteins, which

can trigger cellular stress and apoptosis. For instance, inhibition of USP5 has been shown to
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promote the degradation of Cyclin D1, a key regulator of cell cycle progression, leading to cell

cycle arrest and suppression of tumor growth in non-small cell lung cancer.[10]

Deubiquitinases

Cellular Processes
USP9X

Target Proteins
(e.g., Cyclin D1)

Deubiquitinates
(Stabilizes)

USP24

Deubiquitinates
(Stabilizes)

USP5

Deubiquitinates
(Stabilizes)

Protein Stability Cell Cycle Progression

Tumor Growth
Apoptosis

Inhibits
EOAI3402143

Inhibits

Inhibits

Inhibits

Induces

Click to download full resolution via product page

Caption: Mechanism of action of EOAI3402143.

Experimental Workflow
The following diagram outlines a typical workflow for an in vitro cell viability assay using

EOAI3402143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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